Cas no 1798002-54-6 (4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride)

• Product Name: 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride
• CAS No: 1798002-54-6
• CID: 4614877
• PubChem ID: 75458685
• Update Time: 2025-05-25

4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride

Additional information on 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride

4-(4-Chlorophenyl)-1-[(3,4-Dimethoxyphenyl)Methyl]-1H-Imidazol-5-Amine Hydrochloride: A Comprehensive Overview

The compound 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride, identified by the CAS number 1798002-54-6, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of multiple functional groups, including a chlorophenyl moiety, methoxy groups, and an imidazole ring, makes this compound highly versatile and interesting for both academic and industrial research.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting materials typically include chlorobenzene derivatives and imidazole precursors, which are subjected to nucleophilic substitution, coupling reactions, or other methods to achieve the desired structure. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the biaryl bonds present in this molecule.

One of the most promising applications of this compound lies in its potential as a drug candidate. Imidazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the role of this compound in inhibiting certain kinases involved in cancer progression. The chlorophenyl group is believed to contribute to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets. Additionally, the methoxy groups on the aromatic ring may play a role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of material science, this compound has shown potential as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The nitrogen atoms in the imidazole ring can act as coordinating sites for metal ions, enabling the formation of extended networks with unique physical properties. Recent research has explored the use of this compound in constructing MOFs with high surface area and porosity, which could find applications in gas storage and catalysis.

The structural complexity of this compound also makes it an attractive candidate for studying supramolecular chemistry. The combination of aromatic rings with different substituents can lead to intricate non-covalent interactions, such as π–π stacking or hydrogen bonding. These interactions can be exploited to design self-assembling systems or stimuli-responsive materials. For example, studies have demonstrated that this compound can form ordered aggregates in solution under specific conditions, suggesting its potential use in soft matter systems.

From an analytical perspective, this compound serves as a valuable benchmark for testing novel analytical techniques. Its complex structure provides multiple chromophores and functional groups that can be probed using techniques such as UV-vis spectroscopy, NMR spectroscopy, or mass spectrometry. Recent advancements in high-resolution mass spectrometry have enabled precise determination of its molecular formula and structural elucidation even at trace levels.

In conclusion, 4-(4-chlorophenyl)-1-[(3,4-dimethoxyphenyl)methyl]-1H-imidazol-5-amine hydrochloride is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure allows it to serve as a building block for advanced materials, a drug candidate for therapeutic interventions, and a model system for fundamental studies in supramolecular chemistry. As research continues to uncover new properties and applications of this compound, it is likely to remain an important subject of scientific investigation for years to come.